Cas no 2308471-00-1 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308471-00-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5986052
• PubChem ID: 165481439
• Update Time: 2025-05-27

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• 2308471-00-1
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl]acetic acid
• EN300-1473845

• Inchi： 1S/C26H30N2O5/c1-2-8-23(25(31)28-14-7-9-17(28)15-24(29)30)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,2,7-9,14-16H2,1H3,(H,27,32)(H,29,30)/t17-,23?/m1/s1
• InChI Key： NSCNTMIWTHCIMB-LIXIDFRTSA-N
• SMILES： O=C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid

Comprehensive Analysis of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS No. 2308471-00-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS No. 2308471-00-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the Fmoc group and the pyrrolidine ring, make it a versatile building block in modern drug discovery and development.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. Researchers and pharmaceutical companies are increasingly focusing on peptide-based therapeutics due to their high specificity and reduced side effects compared to traditional small-molecule drugs. This trend aligns with the growing demand for personalized medicine and targeted therapies, areas where CAS No. 2308471-00-1 finds extensive application.

One of the most searched questions in the field of peptide chemistry is: "What are the advantages of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the stability and orthogonality of the Fmoc group, which can be removed under mild basic conditions without affecting other protecting groups. This characteristic makes 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid particularly valuable in multi-step synthetic processes, where selective deprotection is crucial.

From a structural perspective, the compound features a pyrrolidin-2-ylacetic acid moiety, which contributes to its conformational rigidity. This property is highly sought after in drug design, as rigid structures often exhibit improved target binding affinity and metabolic stability. The R-configuration at the stereocenter further enhances its biological relevance, as many naturally occurring bioactive compounds exhibit chirality-dependent activity.

Recent advancements in AI-driven drug discovery have brought renewed attention to specialized building blocks like CAS No. 2308471-00-1. Machine learning algorithms are now being employed to predict the optimal combinations of such compounds for creating novel peptide therapeutics. This intersection of computational chemistry and traditional synthesis represents one of the most exciting developments in pharmaceutical research today.

The compound's applications extend beyond traditional peptide synthesis. It has shown promise in the development of peptide-drug conjugates, a class of therapeutics that combines the targeting capability of peptides with the potency of small-molecule drugs. This approach is particularly relevant in oncology research, where targeted drug delivery can significantly reduce systemic toxicity.

Quality control and analytical characterization of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, addressing another common concern among researchers: "How to verify the purity of Fmoc-protected amino acid derivatives?"

Storage and handling of this compound require attention to its sensitivity to light and moisture. Proper storage under inert atmosphere at low temperatures (-20°C) is recommended to maintain its stability over extended periods. This information is particularly valuable for laboratory personnel searching for "best practices for storing Fmoc-amino acids."

As the pharmaceutical industry continues to embrace green chemistry principles, the development of more sustainable synthetic routes for compounds like CAS No. 2308471-00-1 has become a priority. Researchers are exploring catalytic methods and biocatalytic approaches to reduce the environmental impact of peptide synthesis while maintaining high yields and purity.

The global market for peptide therapeutics is projected to grow significantly in the coming years, driven by increasing demand for chronic disease treatments and specialty medicines. This growth trajectory ensures continued interest in high-quality building blocks such as 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid, making it a compound of enduring importance in medicinal chemistry.

For researchers investigating structure-activity relationships in peptide design, the stereochemistry and conformational constraints introduced by this compound offer valuable insights. The ability to systematically modify peptide backbones while maintaining desired pharmacological properties is crucial for advancing next-generation therapeutics, particularly in challenging areas like CNS drug development and anti-infective agents.

In conclusion, 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS No. 2308471-00-1) represents a sophisticated tool in the medicinal chemist's arsenal. Its unique combination of protecting group chemistry, stereochemical definition, and structural features positions it as a key player in the development of advanced peptide-based pharmaceuticals. As research in this field progresses, we can anticipate even more innovative applications for this versatile compound.